Cas no 1805046-33-6 (2,3-Difluoro-6-(difluoromethyl)-5-methylpyridine)

• Product Name: 2,3-Difluoro-6-(difluoromethyl)-5-methylpyridine
• CAS No: 1805046-33-6
• MF: C₇H₅F₄N
• MW: 179.11491560936
• CID: 4799886
• Update Time: 2025-07-22

2,3-Difluoro-6-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-6-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C7H5F4N/c1-3-2-4(8)7(11)12-5(3)6(9)10/h2,6H,1H3
• InChI Key： HMZDCHZIISWXBS-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(=C(N=1)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3-Difluoro-6-(difluoromethyl)-5-methylpyridine

Introduction to 2,3-Difluoro-6-(difluoromethyl)-5-methylpyridine (CAS No. 1805046-33-6)

2,3-Difluoro-6-(difluoromethyl)-5-methylpyridine (CAS No. 1805046-33-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound, characterized by its difluoro and methyl substituents, represents a class of heterocyclic compounds that are increasingly being explored for their pharmacological relevance. The presence of fluorine atoms in specific positions enhances the metabolic stability and binding affinity of the molecule, making it a valuable scaffold for drug discovery.

The 5-methylpyridine core is a well-known pharmacophore in medicinal chemistry, often found in active pharmaceutical ingredients (APIs) due to its ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms at the 2 and 3 positions, along with a difluoromethyl group at the 6 position, introduces additional electronic and steric effects that can modulate the compound's biological profile. This structural complexity makes 2,3-Difluoro-6-(difluoromethyl)-5-methylpyridine a promising candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the importance of fluorinated pyridines in the development of novel therapeutic agents. For instance, fluorinated pyridines have been shown to improve drug bioavailability by enhancing lipophilicity and reducing metabolic degradation. The compound's difluoromethyl group, in particular, has been associated with increased binding affinity to biological targets, which is a critical factor in drug design. This property has led to its exploration in the development of kinase inhibitors, which are widely used in treating cancers and inflammatory diseases.

In addition to its potential in oncology, 2,3-Difluoro-6-(difluoromethyl)-5-methylpyridine has shown promise in other therapeutic domains. Research indicates that fluorinated pyridines can serve as key structural elements in antimicrobial agents due to their ability to disrupt bacterial cell wall synthesis. The unique electronic distribution caused by the fluorine atoms may also contribute to enhanced activity against resistant strains of bacteria, making this compound an attractive candidate for further development.

The agrochemical industry has also recognized the value of fluorinated pyridines in developing next-generation pesticides and herbicides. The structural features of 2,3-Difluoro-6-(difluoromethyl)-5-methylpyridine, such as its halogenated substituents and aromatic ring system, contribute to its potential as a bioactive molecule capable of interacting with plant-specific enzymes and receptors. This could lead to more effective and environmentally friendly solutions for crop protection.

The synthesis of 2,3-Difluoro-6-(difluoromethyl)-5-methylpyridine involves sophisticated organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired framework efficiently. The growing interest in this compound underscores the need for robust synthetic strategies that can be scaled up for industrial applications.

From a computational chemistry perspective, the molecular properties of 2,3-Difluoro-6-(difluoromethyl)-5-methylpyridine have been extensively studied using quantum mechanical methods. These studies provide insights into its electronic structure, reactivity patterns, and interactions with biological targets. The computational data are crucial for guiding experimental efforts and for designing derivatives with enhanced pharmacological properties.

The pharmacokinetic behavior of this compound is another area of active investigation. Fluorinated heterocycles often exhibit favorable pharmacokinetic profiles due to their improved solubility and stability. Understanding how 2,3-Difluoro-6-(difluoromethyl)-5-methylpyridine is metabolized and excreted can help in optimizing its therapeutic use and minimizing potential side effects.

In conclusion,2,3-Difluoro-6-(difluoromethyl)-5-methylpyridine (CAS No. 1805046-33-6) represents a structurally interesting and biologically relevant compound with potential applications across multiple therapeutic areas. Its unique combination of fluorinated substituents and a pyridine core makes it a valuable scaffold for drug discovery. As research continues to uncover new biological activities and synthetic strategies for this compound,2,3-Difluoro-6-(difluoromethyl)-5-methylpyridine is poised to play an important role in the development of next-generation pharmaceuticals.